molecular formula C14H16ClN3O B6225913 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride CAS No. 2770360-07-9

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride

Cat. No. B6225913
CAS RN: 2770360-07-9
M. Wt: 277.7
InChI Key:
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Description

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride, also known as MPAH, is an organic compound used in scientific research. It is a derivative of benzamide with a pyridine ring attached to the nitrogen atom, and is a white, crystalline solid. MPAH is used in a variety of laboratory experiments due to its unique properties and versatile applications.

Scientific Research Applications

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has a wide range of scientific research applications, including drug discovery, cell signaling, and enzyme inhibition. It has been used to study the effects of various drugs on cell signaling pathways and to investigate the structure and function of enzymes. It has also been used to study the effects of drugs on the immune system and to investigate the mechanisms of drug action.

Mechanism of Action

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of acetylcholine, a neurotransmitter involved in the control of muscle movement and learning. When 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride binds to AChE, it prevents the breakdown of acetylcholine and leads to an increase in the concentration of acetylcholine in the synapse. This increase in acetylcholine concentration can lead to a variety of effects, including increased muscle contraction, improved learning, and enhanced memory.
Biochemical and Physiological Effects
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can lead to improved learning and memory. It has also been found to have anti-inflammatory and analgesic effects, and to reduce the risk of cardiovascular disease. Additionally, 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has been found to have anti-tumor effects and to inhibit the growth of certain tumor cells.

Advantages and Limitations for Lab Experiments

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. Additionally, it is a relatively stable compound and has a long shelf life. However, 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride also has some limitations for use in lab experiments. It has a low solubility in water, and its synthesis requires the use of toxic chemicals, such as ethyl bromoacetate.

Future Directions

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has a wide range of potential applications in scientific research. Further research into the biochemical and physiological effects of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride could lead to new treatments for a variety of diseases and conditions. Additionally, further research into the structure and function of AChE could lead to new drugs that target this enzyme and its associated pathways. Additionally, further research into the synthesis of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride could lead to more efficient and cost-effective production methods. Finally, further research into the mechanism of action of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride could lead to new drugs that target specific pathways and have fewer side effects.

Synthesis Methods

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride is synthesized through a multi-step process, beginning with the reaction of 6-methylpyridine and ethyl bromoacetate. This reaction produces a pyridyl ethyl ester, which is then reacted with benzamide to form the desired 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride product. The reaction is carried out in aqueous media, and the final product is purified by recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride involves the reaction of 2-chloro-N-[(6-methylpyridin-2-yl)methyl]benzamide with ammonia followed by treatment with hydrochloric acid to obtain the final product.", "Starting Materials": [ "2-chloro-N-[(6-methylpyridin-2-yl)methyl]benzamide", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-chloro-N-[(6-methylpyridin-2-yl)methyl]benzamide in liquid ammonia.", "Step 2: Allow the reaction mixture to stir at room temperature for several hours.", "Step 3: Add hydrochloric acid to the reaction mixture to obtain 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride.", "Step 4: Isolate the product by filtration and wash with cold water." ] }

CAS RN

2770360-07-9

Product Name

2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride

Molecular Formula

C14H16ClN3O

Molecular Weight

277.7

Purity

95

Origin of Product

United States

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